N-(3,5-dimethylphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O3/c1-13-9-14(2)11-15(10-13)21-20(25)19-17(26-3)12-18(24)23(22-19)16-7-5-4-6-8-16/h4-12H,1-3H3,(H,21,25)
• InChI Key: KPFAJJTZRWLJLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3)C
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

N-(3,5-dimethylphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antimicrobial Activities

Compounds containing the 1,6-dihydropyridazine-3-carboxamide moiety have been explored for their potential in treating various forms of cancer and microbial infections. Notably, certain derivatives demonstrate moderate to significant antitumor activities, as evidenced by their cytotoxic effects on cancer cell lines like A549, H460, and HT-29. These compounds have been synthesized and evaluated for their in vitro inhibitory activities against c-Met kinase, showcasing remarkable cytotoxicity against specific cancer cell lines. Furthermore, these compounds have exhibited antibacterial and antifungal properties, highlighting their potential as broad-spectrum antimicrobial agents. For instance, 5-cyano-6-imino-N-(4-methoxyphenyl)-4-methyl-1-phenyl-1,6-dihydropyridazine-3-carboxamide displayed notable antimicrobial activity, with minimal inhibitory concentration values ranging from 0.49 to 3.9 µg/mL (Liu et al., 2020; Othman & Hussein, 2020).

Synthesis and Structural Analysis

Research efforts have been directed towards synthesizing and conducting structural analyses of derivatives that contain the core structure of 6-oxo-1,6-dihydropyridazine-3-carboxamide. These studies involve creating a variety of derivatives through original rearrangements and cyclizations, with the molecular and crystal structures of these compounds analyzed through techniques such as single-crystal diffraction. These investigations shed light on the bond lengths, valence, torsion angles, and the impact of hydrogen bonds on the molecular packing in crystals, providing essential insights into the compound's chemical properties and potential applications (Feklicheva et al., 2019).

Application in Dyeing and Textile Industry

Some derivatives of 1,6-dihydropyridazine-3-carboxamide have been synthesized and applied as disperse dyes for polyester fibers, showcasing their utility in the textile industry. These dyes exhibit excellent color characteristics and fastness properties, making them suitable for various textile applications. Additionally, these compounds have demonstrated significant antioxidant, antitumor, and antimicrobial activities, suggesting their potential use in creating sterile or biologically active fabrics with a wide array of applications in daily life (Khalifa et al., 2015).